2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene

Specification

• Molecular Formula: C9H10Br2S
• Molecular Weight: 310.05 g/mol
• IUPAC Name: 2-bromo-3-[[1-(bromomethyl)cyclopropyl]methyl]thiophene
• Standard InChI: InChI=1S/C9H10Br2S/c10-6-9(2-3-9)5-7-1-4-12-8(7)11/h1,4H,2-3,5-6H2
• Standard InChI Key: WMEURMNWAQULTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=C(SC=C2)Br)CBr

Introduction

2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene is an organic compound belonging to the thiophene family, characterized by a five-membered ring containing sulfur. It features a bromine atom at the second position and a unique substituent, [1-(bromomethyl)cyclopropyl]methyl, at the third position. This arrangement contributes to its distinctive chemical properties, making it a subject of interest in various chemical and biological research fields.

Synthesis and Reactivity

The synthesis of 2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene typically involves multiple steps, often starting with simpler thiophene derivatives and incorporating the cyclopropyl and bromomethyl groups through various chemical transformations. The reactivity of this compound is influenced by the bromine and cyclopropyl substituents, which can participate in various chemical reactions such as substitution and coupling reactions.

Applications and Research Findings

While specific applications for 2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene are not widely documented, compounds with similar structures are often explored in pharmaceutical and materials science research. The unique combination of functional groups in this compound could impart specific biological or chemical properties, making it a candidate for further investigation in fields such as drug development or advanced materials synthesis.

Comparison with Related Compounds

2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene can be compared to other thiophene derivatives, such as 3-Bromo-2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene, which differs in the position of the bromine atom. This difference can affect reactivity and biological activity.

Compound	Key Features	Differences
2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene	Bromine at the second position	Different reactivity profile compared to 3-bromo analogs
3-Bromo-2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene	Bromine at the third position	Altered biological properties due to positional change

Availability and Handling

2-Bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene is currently listed as temporarily out of stock by some suppliers, indicating a potential demand or interest in this compound for research purposes. Handling and storage should follow standard protocols for organic compounds with bromine substituents, considering their potential reactivity and toxicity.